Cas no 2228462-97-1 (1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2228462-97-1
• MF: C₁₁H₉ClF₃NO₂
• MW: 279.642872571945
• CID: 6091125
• PubChem ID: 165885719
• Update Time: 2025-09-23

1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid
• 2228462-97-1
• EN300-1960152
• 1-{[2-chloro-5-(trifluoromethyl)pyridin-3-yl]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H9ClF3NO2/c12-8-6(4-10(1-2-10)9(17)18)3-7(5-16-8)11(13,14)15/h3,5H,1-2,4H2,(H,17,18)
• InChI Key： AYLIYSFXMXUBFQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 279.0273907g/mol
• Monoisotopic Mass: 279.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid

Comprehensive Analysis of 1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2228462-97-1)

The compound 1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2228462-97-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane-1-carboxylic acid moiety and the trifluoromethylpyridine backbone, make it a subject of growing interest in modern synthetic chemistry. This article delves into its properties, applications, and relevance to current industry trends.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in this compound aligns with the industry's shift toward fluorinated building blocks, which are increasingly sought after in drug discovery. Researchers are particularly intrigued by its potential as a precursor for small-molecule inhibitors targeting specific enzymatic pathways.

From a synthetic perspective, the 2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl segment offers versatile reactivity, enabling diverse functionalization strategies. This characteristic is critical for medicinal chemists designing next-generation therapeutics with improved selectivity and reduced off-target effects. Moreover, the cyclopropane ring introduces conformational constraints, which can enhance binding affinity in target interactions—a hot topic in structure-activity relationship (SAR) studies.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, its structural motifs are being explored for developing novel crop protection agents. The chloro-trifluoromethylpyridine unit, in particular, is known to impart herbicidal and insecticidal properties, making it a valuable scaffold for sustainable agriculture solutions. This aligns with global trends toward eco-friendly pest control and reduced environmental impact.

Analytical characterization of CAS No. 2228462-97-1 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are paramount for regulatory compliance and industrial use. Recent publications highlight its role in catalyzed cross-coupling reactions, further expanding its utility in synthetic workflows.

As the scientific community prioritizes green chemistry principles, the synthesis of this compound has evolved to incorporate solvent-free conditions and catalytic methodologies. Such innovations reduce waste and energy consumption, addressing key concerns in sustainable chemical manufacturing. These advancements are frequently discussed in forums on process optimization and industrial scalability.

In conclusion, 1-{2-chloro-5-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropane-1-carboxylic acid represents a compelling case study in the intersection of medicinal chemistry and material science. Its multifaceted applications and adaptability to modern synthetic challenges ensure its continued relevance in both academic and industrial settings. Future research will likely explore its derivatives for personalized medicine and precision agriculture, cementing its status as a cornerstone of innovation.